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Introduction

Lactate, once considered a metabolic waste product of glycolysis, is now recognized as a
crucial player in cellular metabolism, particularly in cancer. The transport of lactate across the
cell membrane is primarily mediated by monocarboxylate transporters (MCTs). In many cancer
cells, elevated glycolysis leads to increased lactate production, which is then exported by MCTs
to maintain intracellular pH and support a high glycolytic rate—a phenomenon known as the
Warburg effect.

AZD3965 is a potent and selective inhibitor of MCT1, a key transporter responsible for lactate
influx and efflux in various cell types.[1][2][3] By blocking MCT1, AZD3965 disrupts lactate
transport, leading to intracellular lactate accumulation and subsequent metabolic stress, which
can inhibit cancer cell growth.[1] These application notes provide detailed protocols for
performing lactate uptake assays using AZD3965 to study its effects on cancer cell
metabolism.

Mechanism of Action of AZD3965

AZD3965 is a small molecule inhibitor that demonstrates high affinity and selectivity for MCT1.
[1] It also shows activity against MCT2 but has significantly lower or no activity against MCT3
and MCT4.[1][4] The expression levels of MCT1 and MCT4 are critical determinants of cellular
sensitivity to AZD3965. Cells with high MCT1 and low or absent MCT4 expression are
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generally more sensitive to the inhibitory effects of AZD3965.[1] MCT4 can act as a resistance
mechanism by compensating for the loss of MCT1-mediated lactate export.[1]

The inhibition of MCT1 by AZD3965 blocks the transport of lactate across the cell membrane.
In glycolytic cancer cells that rely on exporting lactate, this leads to an accumulation of
intracellular lactate.[1][5] This intracellular acidification can inhibit glycolysis through a negative
feedback loop and shift cellular metabolism towards oxidative phosphorylation.[5]
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1. Seed cells in 96-well plates
and allow to adhere overnight.

i

2. Pre-treat cells with varying
concentrations of AZD3965
(e.g., 0-1000 nM) for 24 hours.

i

3. Wash cells with Krebs-Ringer-HEPES (KRH) buffer.

4. Add uptake cocktail containing
[14C]-L-Lactate to each well.

5. Incubate for a defined period
(e.g., 1 hour) at 37°C.

6. Stop the uptake by washing
cells with ice-cold KRH buffer.

7. Lyse cells and measure
radioactivity using a
scintillation counter.

8. Normalize radioactivity to
protein concentration and
analyze data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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